Cas no 2034527-05-2 (2-{[1-(pyridine-4-carbonyl)piperidin-3-yl]oxy}pyrimidine)

• Product Name: 2-{[1-(pyridine-4-carbonyl)piperidin-3-yl]oxy}pyrimidine
• CAS No: 2034527-05-2
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 5337329
• Update Time: 2025-05-21

2-{[1-(pyridine-4-carbonyl)piperidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• pyridin-4-yl(3-(pyrimidin-2-yloxy)piperidin-1-yl)methanone
• pyridin-4-yl-(3-pyrimidin-2-yloxypiperidin-1-yl)methanone
• 2-{[1-(pyridine-4-carbonyl)piperidin-3-yl]oxy}pyrimidine

• Inchi： 1S/C15H16N4O2/c20-14(12-4-8-16-9-5-12)19-10-1-3-13(11-19)21-15-17-6-2-7-18-15/h2,4-9,13H,1,3,10-11H2
• InChI Key： LVSRKALESQZZTF-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1CN(C(C2C=CN=CC=2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 341
• XLogP3: 1.1
• Topological Polar Surface Area: 68.2

Additional information on 2-{[1-(pyridine-4-carbonyl)piperidin-3-yl]oxy}pyrimidine

Compound CAS No. 2034527-05-2: 2-{[1-(pyridine-4-carbonyl)piperidin-3-yl]oxy}pyrimidine

The compound with CAS No. 2034527-05-2, known as 2-{[1-(pyridine-4-carbonyl)piperidin-3-yl]oxy}pyrimidine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a pyridine ring, a piperidine moiety, and a pyrimidine core, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The piperidine ring in this compound adds further complexity, potentially enhancing its ability to interact with biological targets. The pyrimidine core, a common feature in many antiviral and anticancer agents, suggests that this compound may have therapeutic potential in these areas.

One of the most notable aspects of 2-{[1-(pyridine-4-carbonyl)piperidin-3-yl]oxy}pyrimidine is its synthesis methodology. Researchers have employed advanced techniques such as Suzuki coupling and Stille coupling to construct this molecule efficiently. These methods not only improve the yield but also ensure high purity, making the compound suitable for further biological testing.

From a pharmacological perspective, this compound has shown promising activity in preliminary assays. For instance, it has demonstrated moderate inhibitory effects on certain protein kinases, which are key targets in cancer therapy. Additionally, its ability to modulate cellular signaling pathways suggests potential applications in the treatment of inflammatory diseases and neurodegenerative disorders.

The structural versatility of 2-{[1-(pyridine-4-carbonyl)piperidin-3-yl]oxy}pyrimidine also makes it an attractive candidate for further chemical modifications. By altering substituents on the pyridine or pyrimidine rings, researchers can explore a wide range of biological activities and optimize the compound's pharmacokinetic properties.

In terms of industrial applications, this compound could serve as a valuable intermediate in the synthesis of more complex molecules. Its stability under various reaction conditions and compatibility with common reagents make it a practical choice for large-scale production processes.

Looking ahead, ongoing research is focused on elucidating the exact mechanism of action of 2-{[1-(pyridine-4-carbonyl)piperidin-3-yl]oxy}pyrimidine at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being utilized to provide deeper insights into its interactions with biological systems.

In conclusion, CAS No. 2034527-05-2 represents a significant advancement in organic chemistry, offering a versatile platform for exploring new therapeutic avenues. With continued research and development, this compound has the potential to make a meaningful impact in both academic and industrial settings.